Cas no 1540738-46-2 (1-(4-chlorothiophen-2-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(4-chlorothiophen-2-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1540738-46-2
• MF: C₆H₄ClF₃OS
• MW: 216.608570098877
• CID: 5977625
• PubChem ID: 79426546
• Update Time: 2025-06-10

1-(4-chlorothiophen-2-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorothiophen-2-yl)-2,2,2-trifluoroethan-1-ol
• EN300-1933255
• 1540738-46-2
• AKOS017980863

• Inchi： 1S/C6H4ClF3OS/c7-3-1-4(12-2-3)5(11)6(8,9)10/h1-2,5,11H
• InChI Key： CSDOGAQTOXQIEX-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)C(C(F)(F)F)O

Computed Properties

• Exact Mass: 215.9623481g/mol
• Monoisotopic Mass: 215.9623481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 1-(4-chlorothiophen-2-yl)-2,2,2-trifluoroethan-1-ol

Introduction to 1-(4-chlorothiophen-2-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 1540738-46-2)

The compound 1-(4-chlorothiophen-2-yl)-2,2,2-trifluoroethan-1-ol, identified by the CAS registry number CAS No. 1540738-46-2, is a chemically synthesized organic compound with unique structural and functional properties. This compound belongs to the class of organofluorine compounds and contains a thiophene ring substituted with a chlorine atom at the 4-position and a trifluoroethyl alcohol group at the 1-position. The molecule's structure makes it highly versatile for various applications in chemistry and related fields.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and fluorination reactions. The synthesis process involves the reaction of 4-chlorothiophenol with a suitable trifluoroethyl electrophile under controlled conditions. The resulting product has been characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

The physical and chemical properties of 1-(4-chlorothiophen-2-yl)-2,2,2-trifluoroethan-1-ol make it an interesting candidate for various applications. Its high fluorine content imparts excellent thermal stability and chemical resistance, while the thiophene ring provides unique electronic properties. Recent studies have explored its potential as a building block in drug discovery, particularly in the development of bioactive molecules with anti-inflammatory and anticancer properties.

In addition to its role in pharmaceutical research, this compound has also been investigated for its applications in materials science. The trifluoroethyl group contributes to the molecule's hydrophobicity, making it suitable for use in the synthesis of fluoropolymers and advanced materials with tailored surface properties. Recent research has highlighted its potential as a precursor for the development of self-healing coatings and high-performance adhesives.

The environmental impact of 1-(4-chlorothiophen-2-yl)-2,2,2-trifluoroethan-1-ol has also been a subject of recent studies. Researchers have examined its biodegradation pathways under various environmental conditions and found that it exhibits moderate persistence in aqueous environments. Efforts are underway to develop sustainable methods for its production and disposal to minimize its ecological footprint.

In conclusion, 1-(4-chlorothiophen-2-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 1540738-46) is a multifaceted compound with promising applications across diverse fields. Its unique structure and properties continue to attract the attention of researchers seeking innovative solutions in chemistry and materials science.